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Compound of Interest

Compound Name: 2-Aminobenzhydrazide

Cat. No.: B158828 Get Quote

This technical guide provides a comprehensive overview of the melting point and physical state

of 2-Aminobenzhydrazide, tailored for researchers, scientists, and professionals in drug

development. This document presents quantitative data in a structured format, details relevant

experimental protocols, and includes visualizations to illustrate key concepts and workflows.

Physical and Chemical Properties of 2-
Aminobenzhydrazide
2-Aminobenzhydrazide is a chemical compound with the molecular formula C₇H₉N₃O. At

room temperature, it exists as a solid. Its appearance is generally described as an off-white or

light brown crystalline powder.[1][2][3]

Data Presentation: Quantitative Properties
The following table summarizes the key quantitative physical properties of 2-
Aminobenzhydrazide.
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Property Value Source(s)

Molecular Formula C₇H₉N₃O [2][4][5]

Molecular Weight 151.17 g/mol [4][5]

Melting Point 121-125 °C [2][3]

123 °C [4]

122-124 °C [5]

Physical State Solid

Appearance Off-white crystalline powder [1]

Light brown fine crystalline

powder
[2][3]

Experimental Protocols
Determination of Physical State
The physical state of a substance at a given temperature and pressure is determined by the

balance between the kinetic energy of its particles and the intermolecular forces between them.

For a compound like 2-Aminobenzhydrazide, its solid state at room temperature is readily

observable.

Methodology:

Visual Inspection: A small sample of the substance is observed at standard ambient

temperature and pressure (SATP), defined as 298.15 K (25 °C) and 1 bar (100 kPa). The

observation of a defined shape and volume confirms the solid state.

Purity Assessment: The purity of the sample is crucial as impurities can affect its physical

properties. Techniques such as chromatography or spectroscopy can be employed to

ascertain purity.

Determination of Melting Point
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The melting point is a critical physical property used for the identification and purity assessment

of a crystalline solid. A pure crystalline substance typically exhibits a sharp melting point, while

impurities will lower and broaden the melting range.[4] The capillary method is a standard and

widely used technique for melting point determination.[5]

Methodology: Capillary Method

Sample Preparation:

Ensure the 2-Aminobenzhydrazide sample is completely dry and in the form of a fine,

homogeneous powder.[4] If necessary, the sample can be crushed using a mortar and

pestle.

A small amount of the powdered sample is packed into a thin-walled capillary tube, which

is sealed at one end. The sample height in the tube should be approximately 1-2 mm.[1]

Apparatus Setup:

The packed capillary tube is placed in a melting point apparatus, such as a Mel-Temp or a

Thiele tube.

The apparatus is equipped with a calibrated thermometer or a digital temperature sensor

to accurately measure the temperature.

Measurement:

The sample is heated at a controlled rate. An initial rapid heating can be used to determine

an approximate melting point.

For an accurate measurement, a second determination is performed with a slow heating

rate, typically 1-2 °C per minute, starting from a temperature about 15-20 °C below the

approximate melting point.[2]

The melting point range is recorded from the temperature at which the first drop of liquid is

observed to the temperature at which the entire sample has completely melted into a clear

liquid.[5]
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Visualizations
Logical Relationship: Physical State and Melting Point
The following diagram illustrates the relationship between the physical state of a substance and

its melting point.

Temperature vs. Physical State

Temperature < Melting Point

Physical State: Solid

Substance is in a solid state

Temperature = Melting Point

Phase Transition: Solid <=> Liquid

Solid and liquid phases are in equilibrium

Temperature > Melting Point

Physical State: Liquid

Substance is in a liquid state

Click to download full resolution via product page

Caption: Relationship between temperature, melting point, and physical state.

Experimental Workflow: Melting Point Determination
This diagram outlines the steps involved in determining the melting point of a solid compound

using the capillary method.
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Workflow for Melting Point Determination

Start: Obtain 2-Aminobenzhydrazide Sample

Sample Preparation:
- Dry the sample

- Grind into a fine powder

Pack Capillary Tube:
- Introduce powder into the tube

- Tap to compact

Apparatus Setup:
- Place capillary in melting point apparatus

- Ensure thermometer is calibrated

Rapid Heating:
- Determine approximate melting range

Slow Heating (1-2°C/min):
- Start below approximate melting point

Observation:
- Record temperature at first liquid formation
- Record temperature at complete melting

End: Report Melting Point Range

Click to download full resolution via product page

Caption: Workflow for capillary melting point determination.
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Representative Signaling Pathway: Potential Biological
Relevance
While the specific signaling pathways modulated by 2-Aminobenzhydrazide are not

extensively documented, related benzamide and hydrazide derivatives have been investigated

for their biological activities, including the inhibition of pathways like the Hedgehog signaling

pathway or NOD1-induced NF-κB activation. The following diagram provides a simplified,

representative model of a signaling cascade that such a molecule could potentially inhibit.
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Representative Cell Signaling Pathway

External Signal
(e.g., Growth Factor)

Membrane Receptor

Binds

Kinase A

Activates

2-Aminobenzhydrazide
(Potential Inhibitor)

Inhibits

Kinase B

Phosphorylates

Transcription Factor

Activates

Nucleus

Translocates to

Cellular Response
(e.g., Proliferation, Inflammation)

Gene Expression
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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